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Compound of Interest

Compound Name: Boc-NH-ethyl-SS-propionic acid

Cat. No.: B606311 Get Quote

Essential Safety and Handling Guide for Boc-NH-
ethyl-SS-propionic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Boc-NH-ethyl-SS-propionic
acid. The following procedures are designed to ensure a safe laboratory environment and

proper management of this chemical.

Chemical Profile:

Property Value Source

Chemical Name
Boc-NH-ethyl-SS-propionic

acid
BroadPharm[1]

CAS Number 485800-27-9 BroadPharm[1]

Molecular Formula C10H19NO4S2 BroadPharm[1]

Molecular Weight 281.4 g/mol BroadPharm[1]

Appearance Solid BroadPharm[2]

Solubility DMSO, DCM, DMF BroadPharm[1]

Storage
Store in closed vessels at

-20°C
BroadPharm[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against potential exposure. The following

table outlines the recommended PPE for handling Boc-NH-ethyl-SS-propionic acid, based on

guidelines for similar chemical structures.

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact.

Eyes Safety goggles

Goggles should be worn at all

times to protect against

splashes.

Body Laboratory coat

A standard lab coat is sufficient

to protect against incidental

contact.

Respiratory Not generally required

Use in a well-ventilated area. A

respirator may be necessary

for large quantities or if dust is

generated.

Operational Handling and Storage
Proper operational procedures are critical to minimize risk and maintain the integrity of the

compound.

Engineering Controls:

Work should be conducted in a chemical fume hood to minimize inhalation exposure.[2]

Handling:

Avoid contact with skin and eyes.[2]
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Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.[2]

The Boc protecting group can be removed under acidic conditions, which should be

considered during experimental design.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.[2]

Keep away from oxidizing agents, heat, sparks, and open flames.[2]

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[2]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]
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Spill Response: In case of a spill, wear appropriate PPE, absorb the spill with an inert material

(e.g., sand, vermiculite), and place it in a sealed container for disposal.

Disposal Plan
Proper disposal of Boc-NH-ethyl-SS-propionic acid and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Characterization:

The waste is considered chemical waste.

Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal company.[2]

Do not dispose of it down the drain or with general laboratory trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Boc-NH-ethyl-SS-propionic
Acid
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Caption: Workflow for the safe handling and disposal of Boc-NH-ethyl-SS-propionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606311?utm_src=pdf-body-img
https://www.benchchem.com/product/b606311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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